Cas no 861208-79-9 (1-benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea)

• Product Name: 1-benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea
• CAS No: 861208-79-9
• CID: 4661626
• Update Time: 2025-05-22

1-benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea

Comprehensive Overview of 1-Benzoyl-3-(1H-1,3-Benzodiazol-5-yl)thiourea (CAS No. 861208-79-9)

1-Benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea (CAS No. 861208-79-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of thiourea derivatives, which are known for their versatile chemical reactivity and biological activities. The presence of both a benzoyl group and a benzodiazole moiety in its structure makes it a subject of interest for researchers exploring novel heterocyclic compounds.

In the context of current scientific trends, 1-benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea is often discussed in relation to its potential role in medicinal chemistry and drug discovery. Researchers are particularly interested in its ability to interact with biological targets, such as enzymes or receptors, due to its hydrogen-bonding capabilities and aromatic stacking interactions. These properties make it a promising candidate for the development of new therapeutic agents or diagnostic tools.

The synthesis of CAS No. 861208-79-9 typically involves the reaction of 1H-1,3-benzodiazol-5-amine with benzoyl isothiocyanate, yielding the desired thiourea derivative. This process is well-documented in the literature and is often optimized for high purity and yield. The compound's structural characterization is usually performed using techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR), which confirm its molecular identity and purity.

One of the most frequently asked questions about 1-benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. Its stability is generally good under ambient conditions, though prolonged exposure to light or moisture should be avoided to prevent degradation.

Another area of interest is the compound's potential biological activity. Preliminary research suggests that thiourea derivatives like this one may exhibit antimicrobial, antioxidant, or anti-inflammatory properties. These findings align with the growing demand for new bioactive compounds in the pharmaceutical and nutraceutical industries. However, further studies are needed to fully elucidate its mechanisms of action and therapeutic potential.

From an industrial perspective, CAS No. 861208-79-9 is also explored for its applications in material science. Its ability to form coordination complexes with metal ions makes it a candidate for use in catalysis or sensor development. Additionally, its fluorescence properties have sparked interest in its potential use as a molecular probe or imaging agent.

In summary, 1-benzoyl-3-(1H-1,3-benzodiazol-5-yl)thiourea (CAS No. 861208-79-9) is a multifaceted compound with promising applications across multiple disciplines. Its unique structure, combined with its chemical reactivity and biological relevance, positions it as a valuable subject for ongoing research. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare, materials engineering, and beyond.